Cas no 58515-54-1 (3-Ethylpicolinonitrile)

3-Ethylpicolinonitrile is a nitrile-substituted pyridine derivative with the molecular formula C8H8N2. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its pyridine core and nitrile functional group make it a versatile building block for constructing heterocyclic compounds. The ethyl substituent enhances its lipophilicity, which can be advantageous in modifying the physicochemical properties of target molecules. The compound exhibits stability under standard handling conditions and is compatible with a range of reaction conditions, including nucleophilic substitutions and metal-catalyzed couplings. Its well-defined structure and reactivity profile facilitate precise synthetic applications.

3-Ethylpicolinonitrile structure

Product Name:3-Ethylpicolinonitrile

CAS No:58515-54-1

MF:C₈H₈N₂

MW:132.162521362305

MDL:MFCD05982125

CID:948613

PubChem ID:13415151

Update Time:2025-11-02

3-Ethylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-cyano-3-ethylpyridine
- 3-ethylpyridine-2-carbonitrile
- 2-Pyridinecarbonitrile,3-ethyl
- 3-ethyl-2-pyridinecarbonitrile
- COPNNCNAIOAIDF-UHFFFAOYSA
- COPNNCNAIOAIDF-UHFFFAOYSA-N
- DTXSID20540094
- 3-ethylpicolinonitrile
- COPNNCNAIOAIDF-UHFFFAOYSA-
- AKOS006293488
- MFCD05982125
- 58515-54-1
- SCHEMBL6109965
- SB53615
- CS-0224798
- EN300-121013
- Z1198166295
- InChI=1/C8H8N2/c1-2-7-4-3-5-10-8(7)6-9/h3-5H,2H2,1H3
- DB-081977
- AS-35543
- 3-Ethylpicolinonitrile
- MDL： MFCD05982125
- Inchi： 1S/C8H8N2/c1-2-7-4-3-5-10-8(7)6-9/h3-5H,2H2,1H3
- InChI Key： COPNNCNAIOAIDF-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1C#N)CC

Computed Properties

Exact Mass: 132.06900
Monoisotopic Mass: 132.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68000
LogP: 1.51568

3-Ethylpicolinonitrile Pricemore >>

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